(Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium

• CAS No.: 88647-93-2
• Molecular Formula: C6H12O3P+
• Molecular Weight: 163.13 g/mol
• IUPAC Name: cyclopropylmethoxy-(1-hydroxyethyl)-oxophosphanium
• InChI: InChI=1S/C6H12O3P/c1-5(7)10(8)9-4-6-2-3-6/h5-7H,2-4H2,1H3/q+1
• InChI Key: NAONDBYASWTDJV-UHFFFAOYSA-N
• Canonical SMILES: CC(O)[P+](=O)OCC1CC1

Description

(Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium is a compound that features a cyclopropylmethoxy group and a 1-hydroxyethyl group attached to an oxophosphanium core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium typically involves the reaction of cyclopropylmethanol with a suitable phosphine reagent under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the oxophosphanium core. The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yields and purity of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters and can produce the compound in significant quantities. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphine oxides.

Reduction: Reduction reactions can convert the oxophosphanium core to phosphine derivatives.

Substitution: The compound can participate in substitution reactions where the cyclopropylmethoxy or 1-hydroxyethyl groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and reaction time, are tailored to achieve the desired transformation .

Major Products

The major products formed from these reactions include phosphine oxides, reduced phosphine derivatives, and substituted phosphine compounds. These products have diverse applications in various fields .

Scientific Research Applications

(Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium involves its interaction with molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets through various pathways, including inhibition or activation of enzymatic reactions. The specific molecular targets and pathways depend on the context of its application .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Cyclopropylmethoxy)(1-hydroxyethyl)oxophosphanium include:

• (Cyclopropylmethoxy)(1-hydroxyethyl)phosphine
• (Cyclopropylmethoxy)(1-hydroxyethyl)phosphonium
• (Cyclopropylmethoxy)(1-hydroxyethyl)phosphonate

Uniqueness

This compound is unique due to its specific combination of functional groups and its ability to undergo diverse chemical reactions. This uniqueness makes it valuable for various applications in research and industry .